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Compound of Interest

Compound Name: UBS109

Cat. No.: B15541339

Essential Safety and Handling Guide for UBS109

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling UBS109 (CAS 1258513-40-4), a curcumin analogue.
Adherence to these procedures is essential for ensuring laboratory safety and maintaining the
integrity of your experiments.

Hazard Identification and Safety Precautions

UBS109 is a yellow solid compound utilized in research for its potential anticancer and other
biological activities. While a comprehensive, officially published Safety Data Sheet (SDS) for
UBS109 is not readily available, information from suppliers and data for the closely related
parent compound, curcumin, indicates that it should be handled with care. The primary routes
of exposure are inhalation, ingestion, and skin or eye contact.

Key Hazards:

e May cause skin, eye, and respiratory tract irritation.

e The toxicological properties have not been fully investigated.
General Handling Precautions:

» Work in a well-ventilated area, preferably in a chemical fume hood.
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Avoid generating dust.

Keep away from heat, sparks, and open flames.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following table summarizes the required PPE for handling UBS109.

Personal Protective

Body Part ] Specifications and Rationale
Equipment
o Provides protection against
Hands Nitrile rubber gloves )
splashes and direct contact.
E Safety glasses with side- Protects eyes from airborne
es
Y shields or goggles particles and splashes.
Prevents contamination of
Body Laboratory coat )
personal clothing.
Recommended when handling
N95 (US) or P1 (EN 143) the powder outside of a fume

Respiratory ) ) )
respirator hood to prevent inhalation of

dust particles.

Chemical and Physical Properties

The following table summarizes the known quantitative data for UBS109.
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Property Value Source

Molecular Formula C18H17N30 Immunomart

CAS Number 1258513-40-4 Immunomart
Appearance Yellow solid AdipoGen Life Sciences

B Soluble in DMSO (10mg/ml), ) ) )
Solubility _ AdipoGen Life Sciences
Insoluble in water

MedchemExpress,
Storage Temperature -20°C or -80°C
Immunomart

Experimental Protocol: Handling and Preparation of
UBS109 Stock Solution

This protocol outlines the step-by-step procedure for safely handling UBS109 and preparing a
stock solution.

Materials:

» UBS109 powder

o Dimethyl sulfoxide (DMSOQO)

e Microcentrifuge tubes

» Pipettes and sterile tips

o Vortex mixer

e Personal Protective Equipment (as specified in Table 1)
Procedure:

e Preparation:

o Don all required PPE: lab coat, nitrile gloves, and safety glasses.
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o Perform all work within a certified chemical fume hood.
o Ensure all necessary materials are within the fume hood to minimize movement.
e Weighing:

o Carefully weigh the desired amount of UBS109 powder using a calibrated analytical
balance.

o Use a spatula to transfer the powder and avoid creating dust.
e Solubilization:
o Transfer the weighed UBS109 powder into a microcentrifuge tube.

o Add the required volume of DMSO to achieve the desired stock concentration (e.g., 10
mg/mL).

o Cap the tube securely.
e Mixing:
o Vortex the solution until the UBS109 is completely dissolved.
e Storage:
o For short-term storage (up to 1 month), store the stock solution at -20°C.

o For long-term storage (up to 6 months), aliquot the stock solution into smaller volumes and
store at -80°C to avoid repeated freeze-thaw cycles.

Disposal Plan

Proper disposal of UBS109 and contaminated materials is critical to prevent environmental
contamination and ensure regulatory compliance.

o Unused UBS109: Dispose of as hazardous chemical waste in accordance with local, state,
and federal regulations. Do not dispose of down the drain.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15541339?utm_src=pdf-body
https://www.benchchem.com/product/b15541339?utm_src=pdf-body
https://www.benchchem.com/product/b15541339?utm_src=pdf-body
https://www.benchchem.com/product/b15541339?utm_src=pdf-body
https://www.benchchem.com/product/b15541339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Contaminated Materials: All materials that have come into contact with UBS109, including
gloves, pipette tips, and tubes, should be collected in a designated hazardous waste
container for proper disposal.

o Empty Containers: Rinse empty containers thoroughly with an appropriate solvent (e.g.,
DMSO) and dispose of the rinsate as hazardous waste.

Workflow and Safety Diagram

The following diagram illustrates the standard workflow for handling UBS109, from receiving
the compound to its final disposal, incorporating key safety checkpoints.
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UBS109 Handling and Safety Workflow
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Caption: Workflow for safe handling, storage, and disposal of UBS109.
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 To cite this document: BenchChem. [Personal protective equipment for handling UBS109].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541339#personal-protective-equipment-for-
handling-ubs109]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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